Cas no 2445750-30-9 (rac-(1R,3R)-4-oxospiro2.3hexane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-4-oxospiro2.3hexane-1-carboxylic acid
• CAS No: 2445750-30-9
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD32692471
• CID: 5668507
• PubChem ID: 155821454
• Update Time: 2025-10-31

rac-(1R,3R)-4-oxospiro2.3hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26866243
• (2R,3R)-6-Oxospiro[2.3]hexane-2-carboxylic acid
• 2445750-30-9
• rac-(1R,3R)-4-oxospiro[2.3]hexane-1-carboxylic acid
• rac-(1R,3R)-4-oxospiro2.3hexane-1-carboxylic acid

• MDL： MFCD32692471
• Inchi： 1S/C7H8O3/c8-5-1-2-7(5)3-4(7)6(9)10/h4H,1-3H2,(H,9,10)/t4-,7+/m0/s1
• InChI Key： PEUDZHJQDDYQRJ-MHTLYPKNSA-N
• SMILES： O=C1CC[C@@]21C[C@H]2C(=O)O

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.4Ų

Additional information on rac-(1R,3R)-4-oxospiro2.3hexane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,3R)-4-oxospiro[2.3]hexane-1-carboxylic acid (CAS No. 2445750-30-9)

The compound rac-(1R,3R)-4-oxospiro[2.3]hexane-1-carboxylic acid (CAS No. 2445750-30-9) is a spirocyclic carboxylic acid derivative gaining attention in pharmaceutical and synthetic chemistry research. Its unique spiro[2.3]hexane scaffold and 4-oxo functionality make it a valuable intermediate for drug discovery, particularly in targeting metabolic enzymes and inflammatory pathways. Recent studies highlight its potential in modulating PPARγ (Peroxisome Proliferator-Activated Receptor Gamma), a hot topic in diabetes and obesity research.

Researchers are increasingly exploring spirocyclic compounds like this molecule due to their 3D structural diversity and improved bioavailability compared to flat aromatic systems. The rac-(1R,3R) stereochemistry introduces chirality, a critical factor in modern drug design where enantiopure compounds often show enhanced target specificity. Analytical techniques such as chiral HPLC and X-ray crystallography are essential for characterizing this compound, addressing frequent search queries about "spiro compound characterization methods."

The 4-oxospiro[2.3]hexane core structure exhibits remarkable metabolic stability, a feature highly sought after in proteolysis-targeting chimera (PROTAC) development—a trending area in cancer therapeutics. Computational chemistry studies suggest this scaffold's potential as a bioisostere for conventional cyclohexane derivatives, answering common questions about "spirocyclic bioisosteres in medicinal chemistry."

In material science, the compound's rigid spiro framework contributes to developing high-performance polymers with enhanced thermal resistance. This aligns with industry searches for "heat-resistant polymer additives." The carboxylic acid moiety allows further derivatization through amidation or esterification, making it versatile for covalent organic frameworks (COFs) synthesis—an emerging nanotechnology field.

Environmental considerations of rac-(1R,3R)-4-oxospiro[2.3]hexane-1-carboxylic acid show promising biodegradability profiles compared to persistent aromatic analogs, addressing growing concerns about "green chemistry in pharmaceutical synthesis." Its water solubility (>50 mg/mL at pH 7.4) and moderate logP value (predicted 1.8) make it suitable for aqueous formulation development, a frequent challenge in drug delivery research.

Patent literature reveals increasing applications of this compound in non-steroidal anti-inflammatory drug (NSAID) analogs, particularly for COX-2 selective inhibition without gastrointestinal side effects—a major patient concern. The spiro[2.3]hexane core may reduce ulcerogenic potential compared to traditional NSAID scaffolds, as suggested by recent in silico ADMET predictions.

Quality control of CAS No. 2445750-30-9 requires stringent residual solvent analysis (ICH Q3C guidelines) and chiral purity verification (>99% ee), reflecting industry standards for advanced intermediates. These protocols answer frequent quality-related searches in pharmaceutical manufacturing forums.

Future directions include exploring this compound's role in artificial intelligence-assisted drug discovery, where its structural features could train machine learning models for novel spirocyclic drug candidates. The combination of stereochemical complexity and functional group diversity positions it as a valuable building block for next-generation therapeutics.